Cas no 2098138-52-2 (2-(1-(2-fluoroethyl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetaldehyde)

• Product Name: 2-(1-(2-fluoroethyl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetaldehyde
• CAS No: 2098138-52-2
• MF: C₁₁H₁₁FN₄O
• MW: 234.229645013809
• CID: 5790869
• PubChem ID: 121213782
• Update Time: 2025-10-22

2-(1-(2-fluoroethyl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2098138-52-2
• F2198-5473
• AKOS026724254
• 2-[1-(2-fluoroethyl)-3-pyrazin-2-ylpyrazol-4-yl]acetaldehyde
• 2-(1-(2-fluoroethyl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetaldehyde
• 1H-Pyrazole-4-acetaldehyde, 1-(2-fluoroethyl)-3-(2-pyrazinyl)-

• Inchi： 1S/C11H11FN4O/c12-2-5-16-8-9(1-6-17)11(15-16)10-7-13-3-4-14-10/h3-4,6-8H,1-2,5H2
• InChI Key： VVPSZAHXYQMBDH-UHFFFAOYSA-N
• SMILES： FCCN1C=C(CC=O)C(C2C=NC=CN=2)=N1

Computed Properties

• Exact Mass: 234.09168915g/mol
• Monoisotopic Mass: 234.09168915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 424.5±45.0 °C(Predicted)
• pka: -0.32±0.10(Predicted)

Additional information on 2-(1-(2-fluoroethyl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetaldehyde

Recent Advances in the Study of 2-(1-(2-fluoroethyl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetaldehyde (CAS: 2098138-52-2)

The compound 2-(1-(2-fluoroethyl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetaldehyde (CAS: 2098138-52-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This aldehyde derivative, characterized by its unique pyrazine and pyrazole moieties, has been investigated for its role as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its utility in the design of kinase inhibitors and other therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

One of the key areas of research involving this compound is its application in the development of small-molecule inhibitors targeting protein kinases. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with pathological conditions. The structural features of 2-(1-(2-fluoroethyl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetaldehyde, particularly the pyrazine and pyrazole rings, provide a scaffold that can be further modified to enhance binding affinity and selectivity for specific kinase targets. Recent publications have demonstrated its use in the synthesis of potent inhibitors for kinases such as JAK2 and EGFR, which are implicated in hematologic malignancies and solid tumors, respectively.

In addition to its role in kinase inhibitor development, this compound has also been explored as a building block for the synthesis of fluorescent probes and imaging agents. The presence of the aldehyde functional group allows for facile conjugation with various nucleophiles, enabling the creation of probes for studying biological processes in real-time. For instance, researchers have utilized this compound to develop probes for detecting reactive oxygen species (ROS) in cellular environments, which are crucial for understanding oxidative stress-related diseases.

Recent synthetic methodologies have focused on optimizing the production of 2-(1-(2-fluoroethyl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetaldehyde to improve yield and purity. Advances in catalytic systems and reaction conditions have been reported, including the use of palladium-catalyzed cross-coupling reactions to introduce the pyrazine moiety efficiently. These improvements are critical for scaling up production and ensuring the compound's availability for further pharmacological studies.

Pharmacokinetic and toxicological studies of derivatives based on this compound are currently underway, with preliminary data suggesting favorable bioavailability and safety profiles. However, further in vivo studies are required to fully assess its therapeutic potential. The compound's ability to penetrate cell membranes and its metabolic stability are areas of active investigation, as these properties are essential for its success as a drug candidate.

In conclusion, 2-(1-(2-fluoroethyl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetaldehyde (CAS: 2098138-52-2) represents a promising scaffold in medicinal chemistry, with applications ranging from kinase inhibitor development to molecular imaging. Ongoing research aims to elucidate its full potential and address remaining challenges in its pharmacological optimization. The compound's versatility and unique structural features position it as a valuable tool for future drug discovery efforts.